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Compound of Interest

Compound Name: 2-Benzyloxyphenylboronic acid

Cat. No.: B139805 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides core physicochemical data for 2-Benzyloxyphenylboronic
acid, a reagent often utilized in synthetic organic chemistry, particularly in cross-coupling

reactions. The molecular formula and molecular weight are presented, supported by a logical

relationship diagram.

Core Chemical Data
2-Benzyloxyphenylboronic acid is an organic compound containing a phenylboronic acid

moiety and a benzyloxy substituent. Its fundamental properties are essential for stoichiometric

calculations, analytical characterization, and experimental design. The key quantitative

identifiers for this compound are summarized below.

Table 1: Physicochemical Properties of 2-Benzyloxyphenylboronic Acid
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Identifier Value Citations

Molecular Formula C₁₃H₁₃BO₃ [1][2][3][4][5]

Molecular Weight 228.05 g/mol [1][2][3]

CAS Number 190661-29-1 [1][2][4]

Linear Formula C₆H₅CH₂OC₆H₄B(OH)₂

Synonyms

2-

(Phenylmethoxy)benzeneboro

nic acid, 2-

(Phenylmethyl)oxyphenylboron

ic acid

[1][4]

Experimental Protocols
The data presented in Table 1 are derived from standard analytical chemistry techniques.

Molecular Weight is typically determined experimentally using mass spectrometry (MS),

which measures the mass-to-charge ratio of ionized molecules.

Molecular Formula is confirmed through a combination of high-resolution mass spectrometry

(HRMS) and elemental analysis, which determines the percentage composition of

constituent elements (carbon, hydrogen, boron, oxygen).

A detailed, step-by-step protocol for these well-established analytical methods is beyond the

scope of this document. Researchers should refer to standard operating procedures for the

specific instrumentation used in their laboratories.

Data Visualization
The logical relationship between the compound and its primary molecular identifiers is

illustrated in the diagram below. This visualization clarifies the direct association between the

chemical name and its fundamental quantitative properties.
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Caption: Logical relationship of 2-Benzyloxyphenylboronic acid to its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b139805#2-benzyloxyphenylboronic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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